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Compound of Interest

Compound Name: 2-(4-Chlorophenyl)-5-nitropyridine

CAS No.: 874492-01-0

Cat. No.: B1303291 Get Quote

An In-depth Technical Guide to 2-(4-Chlorophenyl)-5-nitropyridine

Introduction
2-(4-Chlorophenyl)-5-nitropyridine is a substituted pyridine derivative characterized by a

pyridine ring bearing a 4-chlorophenyl group at the 2-position and a nitro group at the 5-

position. As a member of the nitropyridine class of compounds, it holds significant interest for

researchers and drug development professionals. The electron-withdrawing nature of the nitro

group, combined with the reactivity of the pyridine ring and the physicochemical properties

imparted by the chlorophenyl substituent, makes this molecule a versatile building block in

medicinal chemistry and materials science.

Substituted nitropyridines are crucial intermediates in the synthesis of a wide range of

biologically active molecules, including potential herbicidal, insecticidal, and pharmaceutical

agents[1]. The strategic placement of functional groups on the pyridine core allows for further

chemical modification, enabling the exploration of structure-activity relationships (SAR) in drug

discovery programs. This guide provides a comprehensive overview of the key identifiers,

properties, a representative synthetic protocol, and safety considerations for 2-(4-
Chlorophenyl)-5-nitropyridine.
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Precise identification is paramount for regulatory compliance, procurement, and scientific

communication. The core identifiers and computed physicochemical properties for 2-(4-
Chlorophenyl)-5-nitropyridine are summarized below.

Identifier Value Source

CAS Number 874492-01-0 [2]

Molecular Formula C11H7ClN2O2 [2][3]

Molecular Weight 234.64 g/mol [2][3]

IUPAC Name
2-(4-chlorophenyl)-5-

nitropyridine
N/A

Canonical SMILES
C1=CC(=CC=C1C2=NC=C(C=

C2)[O-])Cl
N/A

MDL Number MFCD06200956 [2]

Note: IUPAC Name and SMILES string are based on the known chemical structure.

Synthesis and Characterization: A Representative
Protocol
The synthesis of 2-(4-chlorophenyl)-5-nitropyridine can be efficiently achieved via a Suzuki-

Miyaura cross-coupling reaction. This palladium-catalyzed reaction is a cornerstone of modern

organic synthesis due to its high functional group tolerance and reliability. The proposed

pathway involves the coupling of a commercially available halo-nitropyridine with a suitable

boronic acid.

Causality of Experimental Choices:

Reactants: 2-Chloro-5-nitropyridine is selected as the electrophilic partner due to the

reactivity of the C-Cl bond at the 2-position of the pyridine ring, which is activated by the

electron-withdrawing nitro group[1]. (4-Chlorophenyl)boronic acid serves as the nucleophilic

partner.
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Catalyst System: A palladium catalyst, such as Pd(PPh₃)₄, is chosen for its proven efficacy in

C-C bond formation. The phosphine ligands stabilize the palladium center and facilitate the

catalytic cycle.

Base and Solvent: An aqueous base (e.g., Na₂CO₃ or K₂CO₃) is essential for the

transmetalation step of the Suzuki coupling mechanism. A solvent system like 1,4-dioxane or

a toluene/ethanol/water mixture provides the necessary solubility for both the organic and

inorganic reagents.

Experimental Protocol: Suzuki-Miyaura Coupling
Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar and

reflux condenser, add 2-chloro-5-nitropyridine (1.0 eq), (4-chlorophenyl)boronic acid (1.2 eq),

and sodium carbonate (2.5 eq).

Inert Atmosphere: Evacuate and backfill the flask with an inert gas (e.g., Argon or Nitrogen)

three times to ensure an oxygen-free environment.

Solvent and Catalyst Addition: Add the solvent system (e.g., 1,4-dioxane and water, 4:1 v/v)

via syringe. Degas the resulting mixture by bubbling the inert gas through it for 15-20

minutes. Subsequently, add the palladium catalyst, tetrakis(triphenylphosphine)palladium(0)

(Pd(PPh₃)₄, 0.05 eq), to the flask.

Reaction: Heat the reaction mixture to reflux (typically 80-100 °C, depending on the solvent)

and monitor the reaction progress using Thin Layer Chromatography (TLC).

Workup: Upon completion, cool the reaction to room temperature. Dilute the mixture with

ethyl acetate and wash with water, followed by brine.

Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and

concentrate the solvent under reduced pressure. The crude product can be purified by

column chromatography on silica gel to yield the pure 2-(4-Chlorophenyl)-5-nitropyridine.

Characterization: The structure and purity of the final compound should be confirmed using

standard analytical techniques, such as Nuclear Magnetic Resonance (NMR) spectroscopy,

Mass Spectrometry (MS), and Infrared (IR) spectroscopy[4].
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Caption: Suzuki-Miyaura synthesis of 2-(4-Chlorophenyl)-5-nitropyridine.

Safety and Handling
While a specific Safety Data Sheet (SDS) for 2-(4-Chlorophenyl)-5-nitropyridine is not widely

available, hazard information can be inferred from its precursor, 2-chloro-5-nitropyridine[5]. The

compound should be handled with care in a well-ventilated fume hood by trained personnel.

GHS Hazard Information (Inferred from 2-Chloro-5-nitropyridine)

Hazard Class Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation[5]

[6]

Serious Eye Damage/Irritation Category 2/2A
H319: Causes serious eye

irritation[5][6]

Specific Target Organ Toxicity

(Single Exposure)
Category 3

H335: May cause respiratory

irritation[6]

Handling Precautions:

Personal Protective Equipment (PPE): Wear appropriate protective gloves, safety glasses

with side shields, and a lab coat[7].

Engineering Controls: Use only in a well-ventilated area, preferably a chemical fume hood[7].

Handling: Avoid contact with skin, eyes, and clothing. Avoid formation of dust and

aerosols[7]. Wash hands thoroughly after handling[5].

Storage: Keep container tightly closed in a dry, cool, and well-ventilated place[7]. Store away

from incompatible materials such as strong oxidizing agents[5].

Conclusion
2-(4-Chlorophenyl)-5-nitropyridine is a valuable chemical intermediate with clear identifiers

and a well-defined, accessible synthetic route via Suzuki-Miyaura coupling. Its structure
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suggests significant potential for further functionalization in the development of novel

compounds for the pharmaceutical and agrochemical industries. As with all research

chemicals, it is imperative to adhere to strict safety protocols based on the known hazards of its

constituent functional groups and related compounds.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.merckmillipore.com/Web-INTL-Site/en_US/-/USD/ShowDocument-File?ProductSKU=MDA_CHEM-841273&DocumentType=MSD&DocumentId=841273_SDS_MY_EN.PDF&DocumentUID=17783937&Language=EN&Country=MY&Origin=SERP
https://www.fishersci.com/store/msds?partNumber=AAL1769903&productDescription=2-CHLRO-4-NITROPYRIDINE+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/product/b1303291#2-4-chlorophenyl-5-nitropyridine-cas-number-and-identifiers
https://www.benchchem.com/product/b1303291#2-4-chlorophenyl-5-nitropyridine-cas-number-and-identifiers
https://www.benchchem.com/product/b1303291#2-4-chlorophenyl-5-nitropyridine-cas-number-and-identifiers
https://www.benchchem.com/product/b1303291#2-4-chlorophenyl-5-nitropyridine-cas-number-and-identifiers
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1303291?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1303291?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

